BIIB-057
Overview
Description
BIIB-057 is a selective Syk inhibitor.
Scientific Research Applications
RNA Amplification and Labeling
BIIB-057 has been utilized in a protocol for RNA amplification and labeling, specifically designed for use with Affymetrix GeneChips. This method, known as BIIB, employs two rounds of linear T7 amplification followed by Klenow labeling to generate biotinylated cDNA. Benchmarking studies have shown that BIIB outperforms commercially available kits in terms of sensitivity, accuracy, and amplified target length, while maintaining technical reproducibility. This approach is notable for its ability to maintain a significant percentage of 'present calls' from very low quantities of total RNA, indicating its effectiveness in gene expression profiling from minimal samples (Shearstone et al., 2006).
Biomedical Informatics Research
The Biomedical Informatics Research Network (BIRN) is an infrastructure initiative sponsored by the U.S. National Institutes of Health, which incorporates BIIB-057 in its framework. BIRN fosters large data- and compute-intensive distributed collaborations in biomedical science with information technology innovations. It enables collaborative groups by providing the necessary infrastructure for large-scale data sharing, computation, and collaboration. The overarching goal of BIRN is to enhance the ability of researchers to consider larger sample sizes, particularly in investigations of relatively rare diseases, thereby improving the robustness and reliability of scientific findings (Olson et al., 2008).
Collaborative Research Facilitation
BIIB-057 plays a role in facilitating collaborative research, particularly in biomedical fields. The BIRN tools, which include BIIB-057, are grouped into various capabilities such as data management, data security, information integration, and knowledge engineering. These tools are modular and designed to work with existing tools, allowing researchers to select capabilities that best suit their projects without conforming to a monolithic architecture. This approach has enabled BIRN to implement a software-based data-sharing infrastructure that has been used across different domains within biomedicine, fostering active partnerships and addressing user-driven challenges (Helmer et al., 2011).
properties
CAS RN |
1194954-83-0 |
|---|---|
Product Name |
BIIB-057 |
Molecular Formula |
C19H23N9O |
Molecular Weight |
393.455 |
IUPAC Name |
rel-2-[[(1R,2S)-2-Aminocyclohexyl]amino]-4-[[4-(2H-1,2,3-triazol-2-yl)phenyl]amino]-5-pyrimidinecarboxamide |
InChI |
InChI=1S/C19H23N9O/c20-15-3-1-2-4-16(15)26-19-22-11-14(17(21)29)18(27-19)25-12-5-7-13(8-6-12)28-23-9-10-24-28/h5-11,15-16H,1-4,20H2,(H2,21,29)(H2,22,25,26,27)/t15-,16+/m0/s1 |
InChI Key |
LAHGHTVXMLHRPE-JKSUJKDBSA-N |
SMILES |
O=C(C1=CN=C(N[C@H]2[C@@H](N)CCCC2)N=C1NC3=CC=C(N4N=CC=N4)C=C3)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BIIB 057; BIIB 057; BIIB-057 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Cyclopenta[c]pyrrole-2(1H)-carboxamide, 5-[[2-[(2S,4S)-2-cyano-4-fluoro-1-pyrrolidinyl]-2-oxoethyl]amino]hexahydro-N,N,5-trimethyl-, (3aa,5a,6aa)-, 4-methylbenzenesulfonate (1:1)](/img/structure/B606042.png)
![2-Fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol](/img/structure/B606050.png)
![1-(4-chloro-3,5-diphenyl-1H-pyrazolo[3,4-c]pyridazin-1-yl)-2-methylpropan-2-ol](/img/structure/B606051.png)
![(2S)-6-(4-aminopiperazin-1-yl)-7-fluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid](/img/structure/B606052.png)